Cas no 1356744-23-4 (2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 1356744-23-4
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 4592950
• Update Time: 2025-10-28

2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine

• Inchi： 1S/C11H11Cl2N3/c1-6-7(2)15-16(11(6)14)8-3-4-9(12)10(13)5-8/h3-5,14-15H,1-2H3
• InChI Key： YMVIUNFRTOYGMF-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(=N)N1C1=CC=C(Cl)C(Cl)=C1

Additional information on 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine

Compound CAS No 1356744-23-4: 2-(3,4-Dichlorophenyl)-4,5-Dimethyl-2,3-Dihydro-1H-Pyrazol-3-Imine

CAS No 1356744-23-4 refers to the compound known as 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine, a heterocyclic organic compound with a pyrazole ring system. This compound has been the subject of recent research due to its unique structural properties and potential applications in various fields. The molecule consists of a pyrazole ring substituted with a dichlorophenyl group at position 2 and methyl groups at positions 4 and 5. The imine functionality at position 3 adds to its reactivity and versatility in chemical reactions.

The synthesis of 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent studies have explored efficient methods for constructing this core using various coupling reactions and cyclization techniques. The introduction of the dichlorophenyl group is often achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the specific conditions and reagents used.

One of the most significant aspects of this compound is its potential in medicinal chemistry. The pyrazole ring is known for its ability to act as a scaffold for bioactive molecules due to its rigid structure and capacity for hydrogen bonding. The presence of the dichlorophenyl group enhances the compound's lipophilicity, which is crucial for drug absorption and bioavailability. Recent research has focused on evaluating the compound's activity against various biological targets, including enzymes involved in inflammation and neurodegenerative diseases.

In addition to its medicinal applications, CAS No 1356744-23-4 has shown promise in materials science. The imine functionality allows for potential applications in coordination chemistry and metalloorganic frameworks (MOFs). Researchers have explored the use of this compound as a ligand in the construction of MOFs with high surface area and selectivity for gas adsorption. Its ability to form stable metal complexes makes it a valuable candidate for catalytic applications as well.

The physical properties of 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine have also been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors in determining its suitability for different applications. Recent studies have employed advanced analytical techniques such as X-ray crystallography and NMR spectroscopy to characterize its molecular structure and confirm its identity.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-toxicity of chemical compounds becomes essential. Preliminary studies suggest that CAS No 1356744-23-4 exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term effects on ecosystems.

In conclusion, CAS No 1356744-23-4, or 2-(3,4-dichlorophenyl)-4,5-dimethyl-2,3-dihydro-1H-pyrazol-3-imine, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure offers opportunities for innovation in drug discovery, materials science, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry.